3-[(5-isobutyl-2-methyl-3-furoyl)amino]benzoic acid

• IUPAC Name: 3-[[2-methyl-5-(2-methylpropyl)furan-3-carbonyl]amino]benzoic acid
• InChI: InChI=1S/C17H19NO4/c1-10(2)7-14-9-15(11(3)22-14)16(19)18-13-6-4-5-12(8-13)17(20)21/h4-6,8-10H,7H2,1-3H3,(H,18,19)(H,20,21)
• InChI Key: YJDYOVSWAKACAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(O1)CC(C)C)C(=O)NC2=CC=CC(=C2)C(=O)O
• Molecular Formula: C17H19NO4
• DSSTOX Substance ID: DTXSID101154813
• Molecular Weight: 301.34 g/mol
• CAS No.: 443749-34-6

Description

3-[(5-isobutyl-2-methyl-3-furoyl)amino]benzoic acid, also known as IBU-AM, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-[(5-isobutyl-2-methyl-3-furoyl)amino]benzoic acid is not fully understood. However, it is believed to work by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. By inhibiting COX-2, this compound reduces inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to reduce the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). It has also been shown to reduce the expression of COX-2. In addition, this compound has been found to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(5-isobutyl-2-methyl-3-furoyl)amino]benzoic acid in lab experiments is its ability to reduce inflammation and pain. This makes it a useful tool for studying the role of inflammation in various diseases. However, one limitation of using this compound is its potential toxicity. It is important to use appropriate safety precautions when handling this compound in the lab.

Future Directions

There are several future directions for research on 3-[(5-isobutyl-2-methyl-3-furoyl)amino]benzoic acid. One area of interest is its potential as a treatment for Alzheimer's disease. Further research is needed to determine the effectiveness of this compound in treating this condition. Another area of interest is its potential as an anticancer agent. More studies are needed to determine the effectiveness of this compound in different types of cancer. Additionally, research is needed to determine the optimal dosage and administration route of this compound for different applications.

Synthesis Methods

The synthesis of 3-[(5-isobutyl-2-methyl-3-furoyl)amino]benzoic acid involves the reaction of 5-isobutyl-2-methyl-3-furoic acid with 1,3-diaminobenzene in the presence of a coupling reagent. The resulting product is then purified using column chromatography to obtain pure this compound.

Scientific Research Applications

3-[(5-isobutyl-2-methyl-3-furoyl)amino]benzoic acid has shown promising results in various scientific research applications. It has been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis. This compound has also been studied for its potential as an anticancer agent. In addition, it has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurological disorders such as Alzheimer's disease.